
Technical Support Center: Addressing Motion
Artifacts in Clinical Sodium-23 MRI

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Sodium-23

Cat. No.: B1245947 Get Quote

This technical support center provides troubleshooting guidance and answers to frequently

asked questions (FAQs) for researchers, scientists, and drug development professionals

encountering motion artifacts in clinical Sodium-23 (²³Na) MRI experiments.

Troubleshooting Guides
Issue 1: Blurring and Ghosting in Images

Q: My ²³Na MR images appear blurry and have ghost-like replicas. What is the cause and how

can I fix this?

A: Blurring and ghosting are classic signs of motion artifacts, which are particularly pronounced

in ²³Na MRI due to its inherently low signal-to-noise ratio (SNR) and long scan times.[1][2][3]

These artifacts typically appear in the phase-encoding direction because of the slower data

sampling in this direction.[2][3]

Troubleshooting Steps:

Patient Comfort and Immobilization:

Ensure the patient is as comfortable as possible to minimize voluntary movement. Use

cushions and padding for support.[2][4]

Utilize immobilization aids such as foam pads, straps, or even bite bars for head imaging.

[4]
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For pediatric or anxious patients, consider sedation or anesthesia if clinically appropriate.

[4]

Clear Patient Instructions:

Clearly explain the importance of remaining still during the scan.[2]

Practice breathing exercises with the patient, especially if breath-holding is required.[4]

Sequence Parameter Adjustments:

Increase Signal Averaging (NEX/NSA): This can reduce random motion artifacts and

improve SNR, but at the cost of longer scan times.[4]

Swap Phase and Frequency Encoding Directions: This will shift the artifact direction,

potentially moving it away from the region of interest.[4]

Employ Fast Imaging Sequences: Utilize sequences with radial or spiral k-space

trajectories, which are less sensitive to motion than Cartesian trajectories.[4] Techniques

like 3D cones and twisted projection imaging (TPI) are designed for rapid acquisition and

are beneficial for ²³Na MRI.[5]

Physiological Motion Compensation:

Respiratory Gating/Triggering: For thoracic and abdominal imaging, use a respiratory

bellows or navigator echoes to acquire data only during specific phases of the respiratory

cycle.[4][6]

Cardiac Gating: For cardiac ²³Na MRI, use ECG or peripheral pulse gating to synchronize

data acquisition with the cardiac cycle.[4][6]

Issue 2: Inaccurate Quantitative Sodium Concentration (TSC) Values

Q: The Tissue Sodium Concentration (TSC) values in my study seem inconsistent or

inaccurate, even when the images look acceptable. What could be the problem?

A: Motion can introduce significant errors in TSC quantification, even if it doesn't cause obvious

blurring or ghosting.[7][8] Other factors like partial volume effects and system imperfections can
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also contribute to inaccuracies.

Troubleshooting Steps:

Rule out Motion as a Cause:

Even subtle, periodic motion from respiration or cardiac pulsation can affect TSC. Applying

respiratory and cardiac gating has been shown to decrease measured myocardial TSC by

(11 ± 1)%, indicating that motion can artificially inflate these values.[6]

Review the raw data or cine images if available to look for any signs of patient movement

during the acquisition.

Check for Gradient Timing Errors:

Inaccuracies in the timing of the readout gradients can lead to significant, spatially varying

quantification errors of over 20% in TSC, even without visible anatomical distortions.[7][8]

This can be measured and corrected either prospectively or retrospectively.[7]

Address Partial Volume Effects (PVE):

Due to the relatively low resolution of ²³Na MRI, voxels may contain a mix of different

tissue types, leading to PVE and inaccurate TSC measurements.[9][10]

Consider using post-processing correction algorithms that incorporate anatomical

information from high-resolution proton (¹H) MRI.[10][11]

Ensure Proper Calibration:

Use calibration phantoms with known sodium concentrations within the field of view to

convert signal intensity to absolute TSC values.

Correct for B1 (transmit radiofrequency field) inhomogeneities, as these can lead to signal

variations across the image and affect quantification.[6]

Frequently Asked Questions (FAQs)
Q1: What is the most effective method for reducing motion artifacts in cardiac ²³Na MRI?
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A1: For cardiac ²³Na MRI, a combination of retrospective cardiac and respiratory gating is

highly effective.[6] This involves continuously acquiring data and then reordering or discarding

it based on the timing within the cardiorespiratory cycle.[4] This approach has been shown to

significantly improve the accuracy of myocardial TSC measurements.[6]

Q2: How do I choose the right motion correction strategy for my experiment?

A2: The choice of motion correction strategy depends on the anatomical region of interest, the

type of motion expected (e.g., periodic, random), and the capabilities of your MRI scanner. The

following decision tree can guide your selection:

Identify Motion Type

Select Correction Strategy

Implementation Details

Start: Motion Artifacts
in ²³Na MRI

What is the primary
source of motion?

Patient Preparation &
Immobilization

Voluntary/
Random

Sequence Adjustment &
Gating

Physiological
(Respiratory, Cardiac)

Post-Processing
Correction

Residual motion/
Complex motion

Comfort measures
Padding, straps

Clear instructions

Respiratory/Cardiac Gating
Navigator Echoes

Radial/Spiral k-space
Increase NEX

Retrospective gating
Image registration

Motion correction algorithms
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Caption: Decision tree for selecting a motion correction strategy.

Q3: Can motion artifacts be completely eliminated?

A3: While it is challenging to completely eliminate all motion artifacts, a combination of

proactive and retrospective techniques can significantly reduce their impact to a level where

high-quality, quantitative data can be obtained.[3] A multi-faceted approach is often the most

successful.[3]

Q4: What are the key parameters for a motion-robust ²³Na MRI sequence?

A4: To create a motion-robust sequence, consider the following:

Ultra-short Echo Time (UTE): This is crucial for capturing the rapidly decaying sodium signal

before it is lost.[12]

3D Radial or Spiral Acquisition: These k-space trajectories are inherently less sensitive to

motion artifacts compared to standard Cartesian acquisitions.[4]

Respiratory/Cardiac Gating: Incorporate triggering or gating mechanisms to synchronize

data acquisition with physiological cycles.[4][6]

Sufficient Signal Averaging (NEX): This helps to average out random motion and improve

SNR.[4]

Quantitative Data Summary
The following table summarizes the quantitative impact of motion correction techniques on

Tissue Sodium Concentration (TSC) measurements.
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Correction
Technique

Anatomical Region
Effect on TSC
Measurement

Reference

Respiratory & Cardiac

Gating
Myocardium Decrease of (11 ± 1)% [6]

Partial Volume

Correction
Myocardium Decrease of (34 ± 1)% [6]

Gradient Timing Error

Correction
Brain

Can correct for >20%

spatially varying

quantification errors

[7][8]

Experimental Protocols
Protocol 1: Respiratory-Gated ²³Na MRI of the Kidney (Rodent Model)

This protocol is adapted for a preclinical system and aims to minimize respiratory motion

artifacts during renal sodium imaging.

Workflow:
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Caption: Workflow for respiratory-gated renal ²³Na MRI.
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Methodology:

Animal Preparation: Anesthetize the animal and place it on the scanner bed.

Physiological Monitoring: Set up a respiratory sensor (e.g., a pneumatic pillow or bellows) to

monitor the breathing cycle. This signal will be used to trigger the MRI acquisition.

Positioning: Place the animal in the magnet, ensuring the kidneys are within the isocenter of

the magnet and the sensitive volume of the radiofrequency coil.

Scout Imaging: Acquire fast proton (¹H) scout images to localize the kidneys.

Shimming: Perform automated or manual shimming on the volume of interest to optimize

magnetic field homogeneity.

²³Na Sequence Setup:

Sequence Type: 3D Gradient Echo sequence.

Repetition Time (TR): Choose a TR approximately 2.5 times greater than the T1 of sodium

in free fluid (e.g., ~125 ms at 3T).[13]

Echo Time (TE): Select the minimum achievable TE on the system to capture the fast-

decaying signal.[13]

Flip Angle (FA): 90°.[13]

Acquisition Bandwidth (BW): Use a high bandwidth to shorten the echo time.[13]

Respiratory Trigger: Enable the respiration trigger, setting the acquisition to occur during

the expiratory phase to minimize motion.[14]

Data Acquisition: Run the ²³Na MRI sequence.

Image Reconstruction and Analysis: Reconstruct the images and perform quantitative

analysis of renal sodium concentration.

Protocol 2: Prospective Motion Correction using Navigator Echoes
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This protocol describes a general approach for using navigator echoes to prospectively correct

for head motion during brain ²³Na MRI.

Logical Relationship:
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Caption: Logical flow of prospective motion correction.
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Methodology:

Sequence Integration: The motion correction framework is integrated into the ²³Na imaging

sequence.

Navigator Acquisition: Before or after each imaging data readout, a short navigator echo is

acquired. This can be a simple k-space line or a more complex trajectory like a spherical

navigator.[15][16]

Real-time Motion Estimation: The navigator data is rapidly processed to estimate the 3D

translation and rotation of the head since the last measurement.[15]

Prospective Correction: The estimated motion parameters are used to update the gradients

and radiofrequency pulses for the subsequent data acquisition in real-time. This effectively

adjusts the imaging volume to follow the patient's motion.[17]

Iterative Process: This process of navigator acquisition, motion estimation, and prospective

correction is repeated for each TR throughout the scan.

Image Reconstruction: The acquired k-space data is reconstructed to produce a motion-

corrected image.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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